Cas no 866329-57-9 (4-amino-3-methoxy-N-methylbenzamide)

4-amino-3-methoxy-N-methylbenzamide structure
866329-57-9 structure
Product Name:4-amino-3-methoxy-N-methylbenzamide
CAS No:866329-57-9
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD14560453
CID:661021
PubChem ID:20444434
Update Time:2024-10-26

4-amino-3-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-amino-3-methoxy-N-methyl-
    • 4-amino-3-methoxy-N-methylbenzamide
    • EN300-315450
    • WPMXJQCASHLEMI-UHFFFAOYSA-N
    • 866329-57-9
    • F81679
    • DTXSID40607239
    • CS-0342979
    • A1-09664
    • SY218780
    • Z1126164960
    • 4-amino-3-methoxy-N-methyl-benzamide
    • SCHEMBL72600
    • DB-295150
    • MFCD14560453
    • AKOS012662040
    • MDL: MFCD14560453
    • Inchi: 1S/C9H12N2O2/c1-11-9(12)6-3-4-7(10)8(5-6)13-2/h3-5H,10H2,1-2H3,(H,11,12)
    • InChI Key: WPMXJQCASHLEMI-UHFFFAOYSA-N
    • SMILES: C(NC)(=O)C1=CC=C(N)C(OC)=C1

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.154±0.06 g/cm3(Predicted)
  • Boiling Point: 338.8±32.0 °C(Predicted)
  • pka: 14.87±0.46(Predicted)

4-amino-3-methoxy-N-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A612596-25mg
4-amino-3-methoxy-N-methylbenzamide
866329-57-9
25mg
$ 45.00 2021-05-08
TRC
A612596-50mg
4-amino-3-methoxy-N-methylbenzamide
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50mg
$ 90.00 2021-05-08
TRC
A612596-250mg
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250mg
$ 287.00 2023-04-19
TRC
A612596-500mg
4-Amino-3-methoxy-N-methylbenzamide
866329-57-9
500mg
$ 316.00 2023-04-19
TRC
A612596-1g
4-Amino-3-methoxy-N-methylbenzamide
866329-57-9
1g
$ 410.00 2022-06-08
TRC
A612596-1000mg
4-Amino-3-methoxy-N-methylbenzamide
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1g
$ 500.00 2023-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1413649-100mg
4-Amino-3-methoxy-N-methylbenzamide
866329-57-9 97%
100mg
¥149.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1413649-250mg
4-Amino-3-methoxy-N-methylbenzamide
866329-57-9 97%
250mg
¥180.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1413649-1g
4-Amino-3-methoxy-N-methylbenzamide
866329-57-9 97%
1g
¥503.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1413649-5g
4-Amino-3-methoxy-N-methylbenzamide
866329-57-9 97%
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¥1722.00 2024-04-27
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